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Compound of Interest

Compound Name: Triazole sulcotrione
CAS No.: 1911613-97-2
Cat. No.: B13431546
Get Quote
. J

Executive Summary & Hazard Context

Handling Sulcotrione (CAS 99105-77-8) in conjunction with Triazole moieties (active fungicides
or precursors like 1,2,4-Triazole) presents a complex toxicological profile. While Sulcotrione is
a potent HPPD inhibitor with specific organ toxicity (kidney) and ocular risks, Triazoles are
frequently classified as reproductive toxins (CMR agents).

The Core Safety Directive: Treat this combination as a Category 2 Reproductive Toxin and a
Potent Skin Sensitizer.

This guide moves beyond generic SDS advice to provide a field-validated operational protocol.
It assumes the material is handled in both solid (powder) and solvated states, requiring distinct
barrier technologies.

Toxicological Risk Assessment (The "Why")

To select the correct PPE, we must understand the mechanism of injury. The table below
synthesizes the critical hazard statements that drive our equipment choices.
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Hazard Class

Component

Critical Implication
for PPE

H-Code

Reproductive Toxicity

Triazoles / Sulcotrione

Suspected of
damaging the unborn
child.[1][2][3][4] Zero-

skin-contact policy is

H361d

mandatory.

Skin Sensitization

Sulcotrione

May cause allergic

skin reaction. Latex

gloves are forbidden;
H317 .

nitrile breakthrough

times must be

monitored.

Target Organ Tox
(Repeated)

Sulcotrione

Kidney damage risk.

[2] Inhalation of dusts
H373 o _

over time is a silent

accumulator.

Eye Irritation

Both

Causes serious eye
irritation.[4][5] Safety
glasses are

H319 , o
insufficient for powder
handling; goggles are

required.

Aquatic Toxicity

Sulcotrione

Very toxic to aquatic
life.[1][2][3][6] Spill

cleanup must never

H410

use sink drains.

Personal Protective Equipment (PPE) Matrix

This protocol uses a Redundant Barrier System. We do not rely on a single layer of protection.

3.1 Hand Protection: The "Double-Glove" Standard
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Rationale: Sulcotrione is a solid, but often dissolved in organic solvents (Acetonitrile, DMSO)
for analysis. Solvents act as a vehicle, carrying the toxin through glove pores.

e Inner Glove: Nitrile (0.20 mm / 4 mil). Color: Blue/Purple (for contrast).
e Outer Glove: Extended Cuff Nitrile or Neoprene (0.12 mm+ / 5-6 mil). Color: Orange/Green.

o Protocol: Change outer gloves every 30 minutes if handling solutions, or immediately upon

splash.

» Validation: Check permeation breakthrough times for your specific solvent carrier (e.g.,
Acetonitrile breakthrough on standard nitrile is <5 mins).

3.2 Respiratory Protection

Rationale: Sulcotrione is a fine powder; Triazoles can be volatile.

e Primary Engineering Control: All weighing must occur inside a Fume Hood or Powder
Containment Balance Enclosure.

» PPE (Secondary):

o Solid Handling: N95 is minimum; P100/P3 (HEPA) half-mask is preferred for quantities
>1g.

o Solution Handling: If outside a hood (emergency only), use A2P3 combination filters
(Organic Vapor + Particulate).

3.3 Ocular & Body Protection[4]

o Eyes: Unvented chemical splash goggles (ANSI Z87.1+). Reason: H319 Eye Irritation + Dust
entry.

o Body: Tyvek® lab coat or disposable coveralls (Type 5/6 protection against particles and light
splashes).

Operational Workflow: Gowning & Handling Logic

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/msds/1-2-4-triazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13431546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following decision logic dictates the PPE requirement based on the physical state of the
material.

Start: Material Assessment

Physical State?

Solid / Powder Solvated / Liquid

Quantity > 100mg? Solvent Type?

Water/Buffer DMSO/Methanol DCM/Chloroform

LEVEL 1 PPE: LEVEL 2 PPE:
Nitrile Gloves (Double) Nitrile + Neoprene Gloves
SEVCIWACIESSES Splash Goggles
Lab Coat P100 Respirator
Fume Hood Tyvek Sleeves

LEVEL 3 PPE:
Full Tyvek Suit
PAPR or Full Face Mask
Double High-Breakthrough Gloves

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on physical state and solvent carrier. Note that
halogenated solvents (Level 3) permeate standard nitrile rapidly, requiring specialized laminate
gloves.

Step-by-Step Handling Protocol
5.1 Donning (Putting On)
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 Inspection: Check Tyvek sleeves and gloves for tears.

e Inner Layer: Don inner nitrile gloves. Tape cuffs to lab coat sleeves if working with high
volumes.

o Quter Layer: Don outer gloves (different color). Ensure no skin is exposed at the wrist.

o Face: Don goggles before respirator (if using half-mask) to ensure seal check.

5.2 The "Active" Phase (Weighing & Mixing)

» Static Control: Use an anti-static gun or bar when weighing Sulcotrione powder. Static jump
can cause powder to disperse onto gloves/sleeves.

» Tooling: Use disposable spatulas. If reusable, wipe with methanol-dampened Kimwipe inside
the hood before removing for washing.

» Decontamination: Keep a "dirty" zone inside the hood. Do not remove hands from the hood
until outer gloves are wiped down.

5.3 Doffing (Removal) - The Critical Risk Point

Most exposures occur during removal of contaminated PPE.

A

1. Decon Outer Gloves 2. Remove Outer Gloves 3. Remove Goggles/Mask 4. Remove Lab Coat 5. Remove Inner Gloves 6. Wash Hands
(Wipe with Solvent) (Beak Method - No Snap) | (Handle by Straps Only) (Roll Inside-Out) (Don't touch skin) (Soap/Water 20s)

Click to download full resolution via product page

Figure 2: Safe Doffing Sequence. The "Beak Method" involves pinching the glove at the wrist
and peeling it off so the contaminated side is wrapped inside.

Emergency & Disposal Procedures
6.1 Spill Management
e Dry Spill (Powder):

o Do NOT use a brush (creates dust).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b13431546/docs?utm_src=pdf-body-img#operational-safety-protocol-handling-triazole-sulcotrione-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13431546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Cover with wet paper towels (to dampen) or use a HEPA vacuum dedicated to hazardous
chemicals.

o Scoop into a wide-mouth jar.

o Wet Spill (Solvent):
o Cover with absorbent pads (chem-mats).

o Clean area with soap and water, then 70% Ethanol. Do not use bleach (potential reaction
with Triazole nitrogens depending on specific derivative).

6.2 Waste Disposal

Sulcotrione is H410 (Very toxic to aquatic life).[2]
 Liquids: Collect in "High Hazard - Halogenated Organic" waste stream.

e Solids/PPE: All contaminated gloves and wipes must go into Hazardous Solid Waste for
incineration. Never regular trash.

» Rinsate: First rinse of glassware must be collected as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Sulcotrione | C14H13CIO5S | CID 91760 - PubChem [pubchem.ncbi.nim.nih.gov]
2. hpc-standards.com [hpc-standards.com]
3. cdn.chemservice.com [cdn.chemservice.com]
¢ 4. chemicalbook.com [chemicalbook.com]
5. hpc-standards.com [hpc-standards.com]
6. assets.greenbook.net [assets.greenbook.net]

¢ To cite this document: BenchChem. [Operational Safety Protocol: Handling Triazole &
Sulcotrione Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13431546/docs#operational-safety-protocol-
handling-triazole-sulcotrione-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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